Cas no 2169629-29-0 (4-(3-aminophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-aminophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2169629-29-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6330064
• PubChem ID: 165503447
• Update Time: 2025-06-14

4-(3-aminophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminophenyl)pyrrolidine-3-carboxylic acid
• EN300-1454119
• 2169629-29-0

• Inchi： 1S/C11H14N2O2/c12-8-3-1-2-7(4-8)9-5-13-6-10(9)11(14)15/h1-4,9-10,13H,5-6,12H2,(H,14,15)
• InChI Key： CWHMQCSXPWBEFD-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(3-aminophenyl)pyrrolidine-3-carboxylic acid

4-(3-Aminophenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2169629-29-0): A Comprehensive Overview of Its Properties and Applications

The compound 4-(3-aminophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2169629-29-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its unique pyrrolidine-carboxylic acid backbone and 3-aminophenyl substitution, serves as a versatile building block for the synthesis of biologically active compounds. Its structural features make it particularly valuable for designing small-molecule inhibitors, peptidomimetics, and central nervous system (CNS) targeting agents.

In recent years, the demand for 4-(3-aminophenyl)pyrrolidine-3-carboxylic acid has surged due to its potential applications in addressing neurodegenerative diseases and chronic pain management—topics frequently searched in academic and pharmaceutical circles. Researchers are particularly interested in its role as a precursor for dopamine receptor modulators, which aligns with the growing public interest in mental health therapeutics and cognitive enhancement. The compound's hydrogen-bond donor/acceptor profile also makes it a candidate for fragment-based drug design, a hot topic in AI-assisted molecular discovery platforms.

From a synthetic chemistry perspective, CAS 2169629-29-0 exhibits remarkable stereochemical stability, allowing for precise control in asymmetric synthesis—a key concern for pharmaceutical manufacturers optimizing chiral drug production. Its carboxylic acid moiety enables straightforward derivatization through amide coupling reactions, frequently discussed in peptide chemistry forums and bioconjugation research. These properties have led to its inclusion in several high-throughput screening libraries, particularly those targeting G-protein coupled receptors (GPCRs)—a trending subject in precision medicine discussions.

The compound's physicochemical properties, including its logP value and aqueous solubility, have been optimized to balance blood-brain barrier permeability with metabolic stability—critical parameters often queried in ADMET prediction software and computational chemistry databases. This balance makes 4-(3-aminophenyl)pyrrolidine-3-carboxylic acid particularly relevant for developing orally bioavailable therapeutics, a major focus area in drug formulation research.

Emerging applications in radiopharmaceuticals have further elevated interest in this compound, as its aromatic amine group allows for efficient radiolabeling—a technique gaining traction in diagnostic imaging and theranostics. This aligns with current healthcare trends toward personalized medicine and non-invasive diagnostics, frequently searched topics in medical AI databases.

Quality control of CAS 2169629-29-0 typically involves advanced analytical techniques such as HPLC-MS and chiral chromatography, addressing the pharmaceutical industry's emphasis on impurity profiling—a regulatory requirement dominating ICH guideline discussions. The compound's crystalline form has also been characterized using XRPD, crucial for polymorph screening in pre-formulation studies.

In conclusion, 4-(3-aminophenyl)pyrrolidine-3-carboxylic acid represents a multifaceted tool for modern drug discovery, intersecting with numerous cutting-edge research areas from neuropharmacology to molecular imaging. Its continued study promises to contribute valuable insights to the ongoing development of targeted therapies and precision medicine approaches that dominate contemporary biomedical research agendas.